1-(4-Ethoxythian-4-yl)-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-(4-ethoxythian-4-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C9H19NOS.ClH/c1-3-11-9(8-10-2)4-6-12-7-5-9;/h10H,3-8H2,1-2H3;1H
• InChI Key: CXWZCSUXTBMDIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCSCC1)CNC.Cl
• Molecular Formula: C9H20ClNOS
• Molecular Weight: 225.78 g/mol

Description

1-(4-Ethoxythian-4-yl)-N-methylmethanamine;hydrochloride, also known as ETON, is a chemical compound that belongs to the class of thianaphthenes. ETON is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Antidepressant Effect

A study described the synthesis of chlorinated tetracyclic compounds, including homologues of anxiolytic and antidepressant drugs. These compounds showed significant antidepressant effects in mice, indicating the potential for developing new antidepressant medications (Karama et al., 2016).

Neurokinin-1 Receptor Antagonism

Research on neurokinin-1 receptor antagonists for potential clinical use in treating emesis and depression has highlighted the synthesis of water-soluble compounds. These compounds exhibit high efficacy in pre-clinical tests, demonstrating their relevance in developing new therapeutic agents (Harrison et al., 2001).

Dopamine D4 Receptors Study

A study on the synthesis and evaluation of compounds for potential use as dopamine D4 receptor antagonists in PET imaging has provided insights into non-invasive assessment methods for studying neurological conditions (Matarrese et al., 2000).

Antimicrobial Applications

A series of derivatives synthesized for their potential antimicrobial activities demonstrated moderate to very good antibacterial and antifungal properties. This research opens avenues for the development of new antimicrobial agents (Thomas et al., 2010).

Catalytic Activity in Organic Reactions

Pd(II) complexes with certain ligands, including this compound, have been synthesized and characterized for their catalytic activity towards the Suzuki-Miyaura reaction. This research contributes to the development of efficient catalysts in organic synthesis (Shukla et al., 2021).

Photophysical Properties for Material Science

The synthesis and investigation of photophysical properties of derivatives, focusing on quantum yields and excited-state proton transfer, highlight their potential applications in material science, especially in luminescence-based technologies (Kim et al., 2021).

Chemosensor for Metal Ions

The development of chemosensors for selective detection of metal ions, such as silver, using derivatives of this compound demonstrates its utility in environmental monitoring and analytical chemistry (Tharmaraj et al., 2012).